3-(2-chlorophenyl)-N-(4-(dimethylamino)phenethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H22ClN3O2/c1-14-19(20(24-27-14)17-6-4-5-7-18(17)22)21(26)23-13-12-15-8-10-16(11-9-15)25(2)3/h4-11H,12-13H2,1-3H3,(H,23,26)
• InChI Key: AXQNSOCVRSAYCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCC3=CC=C(C=C3)N(C)C
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

3-(2-chlorophenyl)-N-(4-(dimethylamino)phenethyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H22ClN3O2 and its molecular weight is 383.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research has explored the synthesis of carboxamide derivatives with various functional groups, demonstrating their potential in the development of cytotoxic agents for cancer treatment. One study detailed the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, showing significant cytotoxic activity against various cancer cell lines, including murine leukemia and human Jurkat leukemia, with some compounds exhibiting potent activity at very low concentrations (Deady et al., 2003).

Antitumor Applications

Another study focused on the synthesis of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, highlighting its broad-spectrum antitumor activity. This research underscores the importance of structural modifications to enhance the antitumor efficacy of chemical compounds, potentially relevant to derivatives like "3-(2-chlorophenyl)-N-(4-(dimethylamino)phenethyl)-5-methylisoxazole-4-carboxamide" (Stevens et al., 1984).

Chemical Reactivity and Insecticidal Activity

The reactivity of isoxazole compounds has been studied, leading to the development of insecticidal agents. A collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides showed potential in chemoselective nucleophilic chemistry, with some derivatives evaluated for their insecticidal activity, demonstrating the diverse biological applications of isoxazole derivatives (Yu et al., 2009).